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Compound of Interest

Compound Name: 1,1-Dimethoxybutane

Cat. No.: B1360264 Get Quote

An In-depth Technical Guide to the Derivatives of 1,1-Dimethoxybutane in Organic Chemistry

Introduction
1,1-Dimethoxybutane, also known as butanal dimethyl acetal, is an organic compound with

the chemical formula C₆H₁₄O₂.[1][2] It belongs to the acetal class of organic compounds, which

are characterized by two ether groups attached to the same carbon atom. The primary

significance of 1,1-dimethoxybutane in organic synthesis lies in its function as a protecting

group for the aldehyde functional group in butyraldehyde.[3] The acetal moiety is stable in

neutral to strongly basic conditions, allowing for chemical modifications on other parts of a

molecule that would be incompatible with a free aldehyde.[3] Following these transformations,

the protecting group can be easily removed under acidic conditions to regenerate the original

aldehyde.[3]

Beyond its role as a protective agent, 1,1-dimethoxybutane and its derivatives are versatile

synthetic intermediates for constructing more complex molecular architectures.[3] Derivatives

such as 4-chloro-1,1-dimethoxybutane and N,N-disubstituted amino-1,1-dimethoxybutane
serve as key building blocks in the synthesis of fine chemicals and pharmaceutical compounds.

[3] This guide provides a comprehensive overview of the synthesis, properties, reactions, and

applications of 1,1-dimethoxybutane and its derivatives, with a focus on experimental

protocols and quantitative data relevant to researchers in organic chemistry and drug

development.
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Physicochemical Properties of 1,1-Dimethoxybutane
A summary of the key physical and chemical properties of 1,1-dimethoxybutane is presented

below.

Property Value Reference

CAS Number 4461-87-4 [1][4][5]

Molecular Formula C₆H₁₄O₂ [1][2][4]

Molecular Weight 118.17 g/mol [1][4]

Appearance Liquid [2]

Density 0.84 g/cm³ [1][2]

Boiling Point 111.9 °C at 760 mmHg [1][2]

Flash Point 10.1 °C [1]

Refractive Index 1.389 [1]

SMILES CCCC(OC)OC [1][5]

InChIKey
DZKUKLGGGNLHNY-

UHFFFAOYSA-N
[2][6]

Synthesis and Experimental Protocols
Synthesis of 1,1-Dimethoxybutane via Acid-Catalyzed
Acetalization
The most common method for synthesizing 1,1-dimethoxybutane is the acid-catalyzed

reaction of butyraldehyde with two equivalents of methanol.[3] This reaction is an equilibrium

process. To drive the equilibrium towards the formation of the acetal product, the byproduct,

water, must be removed from the reaction mixture.[3] This can be achieved by physical

methods, such as a Dean-Stark apparatus, or by using dehydrating agents like molecular

sieves.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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